![molecular formula C15H11BrFNO2 B5179357 3-bromo-4-[(2-fluorobenzyl)oxy]-5-methoxybenzonitrile](/img/structure/B5179357.png)
3-bromo-4-[(2-fluorobenzyl)oxy]-5-methoxybenzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-bromo-4-[(2-fluorobenzyl)oxy]-5-methoxybenzonitrile is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known by the chemical name GW-501516, and it is classified as a selective androgen receptor modulator (SARM).
Mechanism of Action
The mechanism of action of 3-bromo-4-[(2-fluorobenzyl)oxy]-5-methoxybenzonitrile involves its selective binding to androgen receptors in the body. This binding results in the activation of certain genes that are involved in the regulation of muscle growth and bone density. This compound has also been found to have anti-inflammatory properties, which may contribute to its potential therapeutic applications.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively in vitro and in vivo. In vitro studies have shown that this compound can increase muscle growth and bone density, as well as reduce inflammation. In vivo studies have also demonstrated its potential therapeutic applications in the treatment of muscle wasting, osteoporosis, and prostate cancer.
Advantages and Limitations for Lab Experiments
The advantages of using 3-bromo-4-[(2-fluorobenzyl)oxy]-5-methoxybenzonitrile in lab experiments include its selective androgen receptor modulating properties, its potential therapeutic applications, and its relatively low toxicity. However, the limitations of using this compound in lab experiments include its high cost, its limited availability, and the need for specialized equipment and expertise to handle and analyze it.
Future Directions
There are several future directions for the study of 3-bromo-4-[(2-fluorobenzyl)oxy]-5-methoxybenzonitrile. One potential direction is the development of new drugs based on this compound for the treatment of muscle wasting, osteoporosis, and prostate cancer. Another direction is the study of its potential applications in other fields, such as sports medicine and anti-aging research. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis method of 3-bromo-4-[(2-fluorobenzyl)oxy]-5-methoxybenzonitrile involves several steps, including the reaction of 4-hydroxybenzonitrile with 2-fluorobenzyl bromide, followed by the reaction of the resulting intermediate with 3-bromo-5-methoxyphenol. This synthesis method has been optimized to produce high yields of the desired compound.
Scientific Research Applications
3-bromo-4-[(2-fluorobenzyl)oxy]-5-methoxybenzonitrile has been studied for its potential applications in scientific research, particularly in the fields of pharmacology and biochemistry. This compound has been found to have selective androgen receptor modulating properties, which means that it can selectively bind to androgen receptors in the body. This property makes it a potential candidate for the development of new drugs for the treatment of various diseases, including muscle wasting, osteoporosis, and prostate cancer.
Properties
IUPAC Name |
3-bromo-4-[(2-fluorophenyl)methoxy]-5-methoxybenzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrFNO2/c1-19-14-7-10(8-18)6-12(16)15(14)20-9-11-4-2-3-5-13(11)17/h2-7H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRTCDMCOOIZXAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)C#N)Br)OCC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.